Cas no 870693-08-6 (4-(pyrrolidine-1-sulfonyl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 4-(pyrrolidine-1-sulfonyl)-1H-pyrrole-2-carboxylic acid
• CAS No: 870693-08-6
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• CID: 3108621
• PubChem ID: 7131113
• Update Time: 2025-04-21

4-(pyrrolidine-1-sulfonyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(pyrrolidin-1-ylsulfonyl)-1H-pyrrole-2-carboxylic acid
• 4-(pyrrolidine-1-sulfonyl)-1H-pyrrole-2-carboxylic acid
• DTXSID801205897
• 870693-08-6
• 997-909-6
• Z104442642
• 4-(1-Pyrrolidinylsulfonyl)-1H-pyrrole-2-carboxylic acid
• 4-(pyrrolidine-1-sulfonyl)-1H-pyrrole-2-carboxylicacid
• AKOS000136189
• G42431
• VJB69308
• SCHEMBL3761172
• DTXCID401637307
• CS-0234812
• EN300-14780
• 4-pyrrolidin-1-ylsulfonyl-1H-pyrrole-2-carboxylic Acid

• Inchi： 1S/C9H12N2O4S/c12-9(13)8-5-7(6-10-8)16(14,15)11-3-1-2-4-11/h5-6,10H,1-4H2,(H,12,13)
• InChI Key： SEXGWTLWMPYETM-UHFFFAOYSA-N
• SMILES： S(C1=CNC(C(=O)O)=C1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 244.05177804Da
• Monoisotopic Mass: 244.05177804Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 98.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids